Cas no 1226436-86-7 (3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea)

• Product Name: 3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea
• CAS No: 1226436-86-7
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5459936
• Update Time: 2025-05-24

3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-(furan-2-yl)propan-2-yl)-3-(thiophen-2-ylmethyl)urea
• 1-[1-(furan-2-yl)propan-2-yl]-3-(thiophen-2-ylmethyl)urea
• Z370019876
• N-[2-(2-Furanyl)-1-methylethyl]-N′-(2-thienylmethyl)urea
• 3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C13H16N2O2S/c1-10(8-11-4-2-6-17-11)15-13(16)14-9-12-5-3-7-18-12/h2-7,10H,8-9H2,1H3,(H2,14,15,16)
• InChI Key： MCVANQQGGJKYLR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NC(C)CC1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 2.1
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea

3-[1-(Furan-2-yl)Propan-2-yl]-1-[(Thiophen-2-yl)methyl]Urea

The compound 3-[1-(furan-2-yl)propan-2-yl]-1-[(thiophen-2-yl)methyl]urea (CAS No. 1226436867) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a urea group, a furan moiety, and a thiophene ring. The combination of these functional groups makes it a versatile compound with potential applications in drug design, material synthesis, and chemical catalysis.

Recent studies have highlighted the importance of furan and thiophene derivatives in the development of novel pharmaceutical agents. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its ability to participate in various chemical reactions, including hydrogen bonding and π–π interactions. Similarly, the thiophene ring, another five-membered aromatic heterocycle but containing sulfur instead of oxygen, exhibits unique electronic properties that make it highly suitable for applications in electronics and optoelectronics.

The urea group in this compound plays a critical role in its chemical reactivity and biological activity. Urea derivatives are widely used as building blocks in organic synthesis due to their ability to form hydrogen bonds and act as both donors and acceptors in molecular interactions. The combination of the urea group with the furan and thiophene moieties creates a molecule with enhanced stability, solubility, and bioavailability.

One of the most promising applications of this compound is in the field of drug design. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The furan and thiophene groups are known to enhance the pharmacokinetic properties of drugs, making them more effective in reaching their target sites within the body.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in materials science. The unique electronic properties of the thiophene ring make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of nanoscale devices and sensors.

The synthesis of 3-[1-(furan-2-yl)propan-2-yli]propanoyl chloride, which is an intermediate step in the preparation of this compound, has been optimized using modern synthetic techniques. These techniques include microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the yield and purity of the final product.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its electronic properties, such as ionization potential and electron affinity, which are crucial for understanding its behavior in various chemical reactions.

In conclusion, 3-[1-(furan-2-yli)propanoyl chloride] (CAS No. 1226436867) is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and chemical catalysis.